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Compound of Interest

Compound Name: ((4-Nitrophenyl)azo)naphthol
CAS No.: 1081769-89-2
Cat. No.: B11998493
Get Quote
. J

Executive Summary & Chemical Profile[1][2][3]

Stop and Verify: Before initiating any disposal procedure, you must confirm the identity of the
substance. ((4-Nitrophenyl)azo)naphthol refers to a specific class of azo dyes, most
commonly Magneson | (used for Magnesium detection) or Para Red. These compounds share
a core structural hazard: the azo linkage (-N=N-), which can cleave under reducing conditions
to release toxic aromatic amines (specifically 4-nitroaniline).[1]

Operational Directive: This substance is strictly non-drain disposable. Its azo-linkage presents
significant aquatic toxicity risks and potential downstream carcinogenicity. All waste must be
routed through high-temperature incineration streams.

Chemical Identification Table
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Parameter Specification

Chemical Name 4-((4-Nitrophenyl)azo)-1-naphthol

Magneson I; Azo Violet (isomer dependent);
Common Synonyms

Para Red
CAS Number 5290-62-0 (Magneson |) / 6410-10-2 (Para Red)
Molecular Formula C16H11N303
Physical State Red to dark red/brown powder

N Insoluble in water; Soluble in NaOH, Toluene,
Solubility
Acetone

] Skin/Eye Irritant; Potential Carcinogen
Primary Hazard
Precursor (Azo cleavage)

Segregation & Incompatibility (The "Stop" Phase)

The most critical safety failure with nitrophenyl-azo compounds occurs during waste
consolidation. The nitro group (

) attached to the aromatic ring introduces oxidative instability, while the azo bond is susceptible
to reduction.

CRITICAL WARNING: Never mix this compound with strong oxidizers. While less shock-
sensitive than picric acid, nitrophenyl compounds can react violently with peroxides,
perchlorates, or fuming nitric acid.

Segregation Logic Diagram

The following logic flow dictates where this chemical must be stored relative to other waste
streams.
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Figure 1:Chemical segregation logic.[1] Red paths indicate high-risk incompatibilities that must
be avoided during waste consolidation.

Disposal Workflows
Scenario A: Solid Waste (Expired Powder or Spill
Cleanup)

Objective: Containment and transfer to incineration without generating dust aerosols.
e PPE Selection:

o Gloves: Nitrile (0.11mm minimum). Double gloving is recommended if handling pure
powder to prevent skin staining and absorption.

o Respiratory: N95 particulate respirator or work within a certified fume hood. Azo dye dust
is a respiratory sensitizer.

o Containment:
o Do not dump loose powder into a general trash bin.

o Place the original container (if expired) directly into a clear, sealable secondary bag (Ziploc
type).

o If cleaning a spill: Dampen the powder slightly with a water-wet paper towel to prevent
dust cloud formation, then wipe. Place all wipes into the sealable bag.
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e Labeling:
o Affix a hazardous waste label to the bag.
o Text: "Solid Chemical Waste: ((4-Nitrophenyl)azo)naphthol. Toxic. Irritant.”

o Final Stream: Place the sealed bag into the Solid Hazardous Waste Drum (typically blue or
black drum) destined for incineration.

Scenario B: Liquid Waste (Solutions/Mother Liquor)

Objective: Prevent aquatic release and ensure compatibility with solvent waste streams.
o Solvent Identification: Determine the solvent used (e.g., Ethanol, Acetone, Toluene).
e Stream Selection:
o If dissolved in Acetone/Ethanol: Use the Non-Halogenated Organic Waste container.
o If dissolved in Chloroform/DCM: Use the Halogenated Organic Waste container.

o If in Agueous/Caustic Solution (NaOH): Do NOT neutralize locally if it risks generating heat
or gas. Collect in a dedicated "Aqueous Basic Waste" container.

e Rinsing: Triple rinse the empty vessel with the compatible solvent. Add rinsate to the waste
container.

 Prohibition: Under no circumstances should colored solutions be poured down the sink. Even
trace amounts of azo dyes are visible and will trigger environmental audits.

Disposal Decision Tree
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Figure 2:Decision matrix for routing Magneson/Azo dye waste to the correct destruction stream.

Regulatory Compliance & Waste Codes

While ((4-Nitrophenyl)azo)naphthol is not typically listed by name on the EPA "P" or "U" lists
(RCRA), it must be characterized based on its properties and the solvent it is dissolved in.

Waste Characterization Protocol

Characteristic Status Regulatory Action

If dissolved in flammable

Ignitability (D0O01) Likely
solvents (Ethanol/Acetone).[1]
o ) If dissolved in strong base
Corrosivity (D002) Possible )
(NaOH) with pH > 12.[1]5.
Stable under normal
Reactivity (D003) Unlikely conditions, but avoid dry shock
if impurities exist.[1]
o o Treat as toxic due to potential
Toxicity (Characteristic) Yes

for aromatic amine release.[1]

Labeling Requirement: All waste containers must be labeled with the full chemical name. Do
not use formulas or abbreviations (e.g., "Magneson") alone. Emergency responders require the
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full name to assess the nitro-group hazard during a fire event.

Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration. This ensures the thermal destruction of the azo bond (-N=N-) and the nitrophenyl
ring, preventing the release of toxic breakdown products into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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